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Compound of Interest

Compound Name: Sulfo-Cy7.5 dimethyl

Cat. No.: B12373507

Audience: This document is intended for researchers, scientists, and drug development
professionals who utilize fluorescent dyes in their experimental workflows.

Introduction: Sulfo-Cy7.5 dimethyl is a water-soluble, near-infrared (NIR) cyanine dye
commonly used for in vivo imaging, calibration, and as a non-reactive fluorescent marker in
various biological applications.[1][2] Its bright fluorescence and high molar absorption
coefficient make it a valuable tool for deep-tissue imaging.[2][3] Proper preparation of a
concentrated stock solution is a critical first step to ensure reproducibility and accuracy in
subsequent experiments. Dimethyl sulfoxide (DMSO) is an excellent solvent for dissolving this
dye before its further dilution into aqueous buffers for experimental use.[1]

This document provides a detailed protocol for the preparation, handling, and storage of a
Sulfo-Cy7.5 dimethyl stock solution using anhydrous DMSO.

Quantitative Data Summary

The key chemical and spectral properties of Sulfo-Cy7.5 dimethyl are summarized below.
This data is essential for calculating concentrations and setting up imaging equipment.

Table 1: Chemical and Spectral Properties of Sulfo-Cy7.5 Dimethyl
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Property Value Reference
Molecular Weight (MW) 983.3 g/mol

Appearance Green Powder

Solubility Water, DMF, DMSO

Excitation Maximum (Aex) ~778 nm

Emission Maximum (Aem) ~797 nm

Molar Extinction Coefficient (g) 222,000 L-mol~t.cm™1

Fluorescence Quantum Yield

(®)

0.21

Table 2: DMSO Volumes for Stock Solution Preparation

This table provides pre-calculated volumes of DMSO needed to prepare common stock
concentrations from 1 mg of solid Sulfo-Cy7.5 dimethyl powder.

Desired Stock Required Volume of
Mass of Dye .

Concentration Anhydrous DMSO
1mg 1mM 1017 pL
1mg 5 mM 203.4 uL
1mg 10 mM 101.7 pL

Calculation Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration
(mol/L))

Experimental Protocols
2.1. Materials and Equipment
e Sulfo-Cy7.5 dimethyl (solid powder)

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes (amber or covered in foil)

Vortex mixer

Calibrated micropipettes and tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
2.2. Protocol 1: Preparation of a 10 mM Stock Solution
This protocol details the steps to prepare a 10 mM stock solution from 1 mg of dye.

o Equilibration: Before opening, allow the vial of Sulfo-Cy7.5 dimethyl to warm to room
temperature for approximately 15-20 minutes. This crucial step prevents atmospheric
moisture from condensing inside the cold vial, which can degrade the dye.

e Solvent Addition: Using a calibrated micropipette, add 101.7 pyL of anhydrous DMSO directly
to the vial containing 1 mg of the dye powder.

o Dissolution: Cap the vial tightly and vortex at high speed for at least 2 minutes, or until all the
solid dye is completely dissolved. The solution should be clear with no visible particulates.

 Light Protection: Throughout this process, protect the dye from direct and prolonged
exposure to light to prevent photobleaching. Use amber tubes or wrap standard tubes in
aluminum foil.

2.3. Protocol 2: Preparation of a Working Solution

Stock solutions must be diluted to a final working concentration in an appropriate experimental
buffer (e.g., PBS, cell culture media).

e Thawing: Thaw a frozen aliquot of the Sulfo-Cy7.5 dimethyl stock solution at room
temperature, protected from light.

 Dilution: Perform serial dilutions of the stock solution into your aqueous experimental buffer
to achieve the desired final concentration.
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e DMSO Concentration: Ensure the final concentration of DMSO in the working solution is
minimal, as it can be toxic to cells at higher concentrations. For cell-based assays, the final
DMSO concentration should ideally be less than 0.5%.

o Usage: Use the freshly prepared working solution immediately for best results. Do not store
agueous solutions of the dye for more than one day.

Workflow Diagram

The following diagram illustrates the workflow for preparing the Sulfo-Cy7.5 dimethyl stock

solution.
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Caption: Workflow for preparing and storing Sulfo-Cy7.5 dimethyl stock solution.
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Storage and Stability

¢ Solid Dye: The solid, powdered form of Sulfo-Cy7.5 dimethyl should be stored at -20°C in a
desiccator.

e Stock Solution: Aliquot the DMSO stock solution into small, single-use volumes in light-
protected tubes to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C for short-
term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months). Always
protect the solution from light.

e Aqueous Solutions: Working solutions diluted in agueous buffers are significantly less stable
and should be prepared fresh for each experiment and used within the same day.

Safety Precautions

e This product is for research use only and has not been tested for safety in food, drugs, or
cosmetics.

¢ Always handle the chemical with appropriate personal protective equipment (PPE), including
gloves, a lab coat, and safety glasses.

e DMSO is readily absorbed through the skin and can carry dissolved substances with it. Avoid
direct contact with the skin.

o Consult the Safety Data Sheet (SDS) for the specific product for comprehensive safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of a Sulfo-Cy7.5 Dimethyl
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373507#how-to-prepare-a-sulfo-cy7-5-dimethyl-
stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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